2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol

• IUPAC Name: 2-[(5,8-dimethoxy-4-methylquinolin-2-yl)-(2-hydroxyethyl)amino]ethanol
• InChI: InChI=1S/C16H22N2O4/c1-11-10-14(18(6-8-19)7-9-20)17-16-13(22-3)5-4-12(21-2)15(11)16/h4-5,10,19-20H,6-9H2,1-3H3
• InChI Key: VVJRZZCLMZPISH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=CC(=C12)OC)OC)N(CCO)CCO
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol, also known as DMQDD, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a quinoline derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol is not yet fully understood, but it is believed to involve the modulation of various signaling pathways within cells. This compound has been shown to activate the Nrf2/ARE pathway, which is responsible for the upregulation of antioxidant enzymes and the protection of cells against oxidative stress. 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. This compound has been shown to reduce the production of pro-inflammatory cytokines and to increase the expression of antioxidant enzymes. 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol has also been shown to protect cells from oxidative stress and to improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol in lab experiments is its well-characterized mechanism of action and its ability to exhibit a range of biochemical and physiological effects. However, one limitation of using 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research involving 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol. One area of investigation could be the development of more potent derivatives of this compound that exhibit enhanced neuroprotective properties. Another potential direction could be the investigation of 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol's effects on other signaling pathways within cells, such as the mTOR pathway. Additionally, further research could be conducted to investigate the potential therapeutic applications of 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol in the treatment of neurodegenerative diseases.

Scientific Research Applications

2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol has been studied extensively for its potential applications in scientific research. One of the most promising areas of investigation has been in the field of neuroscience, where 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol has been shown to exhibit neuroprotective effects. This compound has been shown to protect neurons from oxidative stress and excitotoxicity, both of which are implicated in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.